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Compound of Interest

Compound Name: Fungard

Cat. No.: B10789268

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides a detailed, step-by-step procedure for the safe disposal of Fungard, a
brand name for the antifungal compound Fluconazole, within a laboratory environment.
Adherence to these protocols is essential to ensure personnel safety and compliance with
regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Fungard (Fluconazole) with
appropriate personal protective equipment (PPE). Fluconazole is classified as a hazardous
substance, harmful if swallowed, and can cause skin and eye irritation.[1][2]

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses with side-shields or goggles.[3]

Lab Coat: A standard laboratory coat to prevent skin contact.

Respiratory Protection: In cases of handling fine powders or generating dust, a particulate
respirator may be necessary.[3]
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Quantitative Data from Safety Data Sheets

The following table summarizes key quantitative data for Fluconazole, the active ingredient in

Fungard.
Property Value Reference
Melting Point/Range 137 -141°C/278.6 - 285.8 °F  [1][4]
Acute Oral Toxicity Category 4 [1114]
Partition Coefficient (log Pow) 1.47 [4]

Step-by-Step Disposal Protocol for Fungard
(Fluconazole)

The primary principle for the disposal of Fungard is to treat it as hazardous chemical waste.[3]
Under no circumstances should it be disposed of down the drain or in regular trash.

o Waste Identification and Segregation:
o Label a dedicated, leak-proof container as "Hazardous Waste - Fluconazole".

o This container should be used exclusively for waste Fungard and materials contaminated
with it.

» Disposal of Unused or Expired Fungard:

o Carefully transfer any unused or expired solid Fungard into the designated hazardous
waste container.

o Avoid generating dust during the transfer. If working with a powder, handle it in a chemical
fume hood.

» Disposal of Contaminated Materials:

o Any materials that have come into contact with Fungard, such as pipette tips,
contaminated gloves, and weighing papers, must also be disposed of in the designated
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hazardous waste container.

o Decontamination of Glassware and Surfaces:
o Triple Rinsing: Glassware that has contained Fungard should be triple-rinsed.

» The first rinse should be with a suitable solvent capable of dissolving Fluconazole. This
rinsate must be collected and treated as hazardous waste by adding it to your
designated waste container.

» Subsequent rinses can be with water.
o After triple rinsing, the glassware can be washed through normal laboratory procedures.

o Wipe down any surfaces that may have been contaminated with a suitable cleaning agent
and dispose of the cleaning materials as hazardous waste.

o Storage of Hazardous Waste:

o Keep the hazardous waste container tightly closed and store it in a designated, well-
ventilated, and secure area away from incompatible materials.

e Arranging for Pickup and Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.

o Follow all institutional procedures for waste manifest and pickup. EHS will ensure the
waste is transported to an approved hazardous waste disposal facility.[1][4]

Experimental Workflow for Disposal
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Caption: Workflow for the proper disposal of Fungard (Fluconazole) in a laboratory.

Environmental Impact Considerations

Fluconazole is toxic to aquatic organisms and may cause long-term adverse effects in the
aquatic environment.[3] Therefore, it is crucial to prevent its release into the environment by
strictly following the outlined disposal procedures. Improper disposal, such as discarding it in
sewers or landfills, can lead to contamination of waterways and ecosystems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Fungard (Fluconazole) in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10789268#fungard-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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